Cas no 944950-69-0 (4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol)

944950-69-0 structure
Product name:4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol Chemical and Physical Properties
Names and Identifiers
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- 944944-61-0
- 4-[(4-Chlorophenyl)sulfanyl]-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-ol
- 944950-69-0
- 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
- CS-M0287
- CS-14238
- 4-(4-chlorophenylthio)-5,8-difluorochroman-3-ol
- SCHEMBL1364011
- 4-(4-Chloro-phenylsulfanyl)-5,8-difluoro-chroman-3-ol
- DTXSID00729269
- XYALFOHXBMXTOG-UHFFFAOYSA-N
- 4-(4-chlorophenyl)sulfanyl-5,8-difluoro-3,4-dihydro-2H-chromen-3-ol
- C12207
- 2H-1-Benzopyran-3-ol, 4-[(4-chlorophenyl)thio]-5,8-difluoro-3,4-dihydro-
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- MDL: MFCD18207074
- Inchi: 1S/C15H11ClF2O2S/c16-8-1-3-9(4-2-8)21-15-12(19)7-20-14-11(18)6-5-10(17)13(14)15/h1-6,12,15,19H,7H2
- InChI Key: XYALFOHXBMXTOG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1C2C(=CC=C(C=2OCC1O)F)F
Computed Properties
- Exact Mass: 328.0136348g/mol
- Monoisotopic Mass: 328.0136348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.8Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 422.2±45.0 °C(Predicted)
- pka: 12.77±0.40(Predicted)
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol Related Literature
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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